Ethyl 4-((pyrimidin-5-ylmethyl)amino)benzoate
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a novel azo dye compound, Ethyl (E)-4- ( (5-hydroxy-3,4-bis (hydroxyl methyl)-6-methyl. pyridin-2-yl)diazenyl)benzoate (EAB), was synthesized by the coupling reaction . Another study reported the synthesis of benzoate compounds as local anesthetics .Molecular Structure Analysis
The molecular structure of Ethyl 4-((pyrimidin-5-ylmethyl)amino)benzoate consists of a pyrimidine ring attached to a benzoate ester.Chemical Reactions Analysis
While specific chemical reactions involving Ethyl 4-((pyrimidin-5-ylmethyl)amino)benzoate are not available, it is known that ethyl 4-aminobenzoate can form an electroactive conducting copolymer with o-anisidine via an electrochemical synthesis employing cyclic voltammetry .Scientific Research Applications
- Pyrimidine derivatives, including ethyl 4-(pyrimidin-5-ylmethylamino)benzoate, have demonstrated antimicrobial properties. Researchers explore their potential as novel antimicrobial agents against bacteria, fungi, and other pathogens .
- Pyrimidines play a crucial role in inflammation modulation. Ethyl 4-(pyrimidin-5-ylmethylamino)benzoate may exhibit anti-inflammatory activity, making it relevant for drug development in inflammatory conditions .
- Pyrimidine-based compounds have been investigated for their antitumor effects. Ethyl 4-(pyrimidin-5-ylmethylamino)benzoate could be explored as a potential anticancer agent, targeting specific pathways or cancer cell lines .
- Given the importance of antiviral drugs, pyrimidine derivatives are studied for their potential against viral infections. Ethyl 4-(pyrimidin-5-ylmethylamino)benzoate might exhibit antiviral activity, although further research is needed .
- Pyrimidines have been associated with analgesic and anticonvulsant properties. Ethyl 4-(pyrimidin-5-ylmethylamino)benzoate could be investigated for its effects on pain management and seizure control .
- Ethyl 4-(pyrimidin-5-ylmethylamino)benzoate may possess antioxidant properties, contributing to cellular protection against oxidative stress. Antioxidants play a vital role in overall health and disease prevention .
Antimicrobial Activity
Anti-Inflammatory Effects
Anticancer Potential
Antiviral Properties
Analgesic and Anticonvulsant Effects
Antioxidant Capacity
Safety and Hazards
properties
IUPAC Name |
ethyl 4-(pyrimidin-5-ylmethylamino)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O2/c1-2-19-14(18)12-3-5-13(6-4-12)17-9-11-7-15-10-16-8-11/h3-8,10,17H,2,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGEZVHGNVYQIAL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NCC2=CN=CN=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-((pyrimidin-5-ylmethyl)amino)benzoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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